Cas no 1311976-30-3 (N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide)

• Product Name: N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide
• CAS No: 1311976-30-3
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 6349065
• PubChem ID: 53562525
• Update Time: 2025-10-23

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-3-(2,4-dimethylphenyl)propanamide
• EN300-26686356
• AKOS033068322
• Z1129545193
• N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide
• 1311976-30-3

• Inchi： 1S/C20H26N2O3/c1-15-3-4-17(16(2)13-15)5-6-18(23)22-19(14-21)7-9-20(10-8-19)24-11-12-25-20/h3-4,13H,5-12H2,1-2H3,(H,22,23)
• InChI Key： WXNLYGKKECOCGG-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C#N)(CC2)NC(CCC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide

Comprehensive Overview of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide (CAS No. 1311976-30-3)

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide, with the CAS number 1311976-30-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are known for their versatility in drug design and material science. The presence of a cyano group and a dioxaspiro moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide includes a 1,4-dioxaspiro[4.5]decane core, which is a spirocyclic system that enhances the compound's stability and bioavailability. The 2,4-dimethylphenyl substituent further contributes to its lipophilicity, making it a potential candidate for targeting specific biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for novel therapeutic agents in oncology and neurology.

In recent years, the scientific community has shown a heightened interest in spirocyclic compounds due to their ability to mimic natural products and interact with biological targets with high specificity. This has led to an increase in searches for terms like "spirocyclic compounds in drug discovery" and "CAS 1311976-30-3 applications". The compound's CAS number 1311976-30-3 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in current research trends.

Another area of interest is the compound's potential role in agrochemical development. The cyano group and dioxaspiro structure are known to confer pesticidal and herbicidal properties, making N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide a subject of study for sustainable crop protection solutions. With the global push toward green chemistry and reduced environmental impact, this compound aligns well with modern agricultural needs.

From a synthetic chemistry perspective, the preparation of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide involves multi-step organic reactions, including spirocyclization and amide coupling. These processes are often optimized for yield and purity, as highlighted in recent patents and publications. The compound's CAS number 1311976-30-3 serves as a key identifier for researchers looking to replicate or modify its synthesis.

Given the increasing demand for bioactive molecules and specialty chemicals, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide represents a valuable addition to the toolkit of chemists and pharmacologists. Its structural complexity and functional diversity make it a compelling subject for further investigation, particularly in the context of personalized medicine and targeted therapy.

In summary, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide (CAS No. 1311976-30-3) is a compound of significant scientific and industrial interest. Its unique architecture and potential applications in pharmaceuticals and agrochemicals underscore its importance in contemporary research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the development of next-generation therapeutics and sustainable agricultural solutions.